![molecular formula C8H12INO2 B030500 3-Iodo-2-propynyl butylcarbamate CAS No. 55406-53-6](/img/structure/B30500.png)
3-Iodo-2-propynyl butylcarbamate
Overview
Description
3-Iodo-2-propynyl butylcarbamate (IPBC) is a carbamate fungicide used to protect crops from fungal diseases. It is an effective fungicide that has been used for over 40 years in various agricultural and horticultural applications. IPBC is also used in various industrial applications, such as wood preservation and paint protection. IPBC has a broad spectrum of activity and is known for its low toxicity and lack of bioaccumulation.
Scientific Research Applications
Biocide and Preservative Applications
3-Iodo-2-propynyl butylcarbamate (IPBC) is widely used as a biocide, particularly in wood preservation and as a preservative in various products. It is an active ingredient in products such as wood treatment products and cosmetics like creams and shampoos, where it serves as an effective fungicide and antimicrobial agent. Due to its broad-spectrum biocidal properties, IPBC is used in industrial products, including metal-working fluids, as well as in household items like paints and coatings (Kennedy & Dai, 1994; Gruening, 1998; Rioux & Ciccognani, 2002).
Synthesis and Chemical Characterization
The synthesis of IPBC involves a series of chemical reactions starting from n-butylamine and includes steps involving phosgene, 2-propargyl-1-alcohol, and iodine monochloride. Research has focused on optimizing the material ratio, reaction temperature, and catalysts to achieve high yields (Xu Shou-lin, 2010).
Pharmaceutical Applications
In pharmaceuticals, IPBC has been studied for its role in forming cocrystals. It is utilized for its ability to form halogen bonds, enhancing the stability and handling properties of pharmaceutical products. This application is crucial in improving drug manufacturing processes and the quality of pharmaceutical preparations (Baldrighi et al., 2013).
Environmental Impact Studies
Studies on the environmental impact of IPBC, particularly in water systems, are vital. It involves monitoring the leaching of IPBC from wood products and its effects on aquatic life. This research is essential for establishing water quality guidelines and understanding the environmental behavior of IPBC (Juergensen et al., 2000).
Analytical Chemistry
Analytical methods have been developed for quantifying IPBC in various matrices, like wood leachate. Techniques like liquid chromatography-electrospray-time-of-flight mass spectrometry (LC-ESI-TOFMS) are employed for this purpose. Such methods are crucial for industrial monitoring and environmental impact assessments (Kukowski et al., 2019).
Allergenic Potential
Research has also highlighted the allergenic potential of IPBC, particularly in cases of contact dermatitis. Studies have reported cases of allergic reactions from exposure to IPBC in various products, emphasizing the need for monitoring its use and potential health impacts (Pazzaglia & Tosti, 1999; Jensen et al., 2003; Bryld et al., 2001).
Mechanism of Action
Target of Action
3-Iodoprop-2-yn-1-yl butylcarbamate, also known as IPBC, is a member of the carbamate family of biocides . It is primarily used as an antifungal and antimicrobial agent .
Mode of Action
As a member of the carbamate family, it is likely that ipbc interferes with the normal functioning of certain enzymes, leading to the death of the fungal or microbial cells .
Biochemical Pathways
Given its antifungal and antimicrobial properties, it is likely that ipbc disrupts essential biochemical pathways in these organisms, leading to their death .
Pharmacokinetics
It is known that ipbc is a water-soluble compound , which may influence its bioavailability and distribution.
Result of Action
The primary result of IPBC’s action is the death of fungal and microbial cells, thereby preventing their growth and proliferation . This makes IPBC an effective preservative in various industries, including paints and coatings, wood preservatives, personal care, and cosmetics .
Action Environment
The efficacy and stability of IPBC can be influenced by various environmental factors. For instance, its water solubility may affect its distribution and effectiveness in different environments . Additionally, the use of IPBC is restricted in some countries due to its potential toxicity, especially acute inhalation toxicity .
Safety and Hazards
properties
IUPAC Name |
3-iodoprop-2-ynyl N-butylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12INO2/c1-2-3-6-10-8(11)12-7-4-5-9/h2-3,6-7H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVVKGNFXHOCQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)OCC#CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12INO2 | |
Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID0028038 | |
Record name | 3-Iodo-2-propynyl-N-butylcarbamate | |
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Molecular Weight |
281.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
3-iodo-2-propynyl butylcarbamate is an off-white solid., White solid with a pungent odor; [HSDB] | |
Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 3-Iodo-2-propynyl butylcarbamate | |
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Solubility |
In water, 156 mg/L at 20 °C | |
Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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Density |
1.575 g/mL | |
Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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Vapor Pressure |
0.0000525 [mmHg], 5.25X10-5 mm Hg at 30 °C | |
Record name | 3-Iodo-2-propynyl butylcarbamate | |
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Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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Color/Form |
Off-white, dull color powder, White, crystalline powder | |
CAS RN |
55406-53-6, 85045-09-6 | |
Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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URL | https://cameochemicals.noaa.gov/chemical/18162 | |
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Record name | 3-Iodo-2-propynyl butylcarbamate | |
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Record name | 3-Iodo-2-propynylbutylcarbamate | |
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Record name | Iodopropynyl butylcarbamate | |
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Record name | Carbamic acid, N-butyl-, 3-iodo-2-propyn-1-yl ester | |
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Record name | 3-Iodo-2-propynyl-N-butylcarbamate | |
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Record name | 3-iodo-2-propynyl butylcarbamate | |
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Record name | Carbamic acid, N-butyl-, 3-iodo-2-propyn-1-yl ester | |
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Record name | IODOPROPYNYL BUTYLCARBAMATE | |
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Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
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Melting Point |
66 °C | |
Record name | 3-IODO-2-PROPYNYL BUTYLCARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7314 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Retrosynthesis Analysis
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